4-(4,5-Dimethyloxazol-2-yl)benzoic acid

• Molecular Formula: C12H11NO3
• Molecular Weight: 217.22 g/mol
• IUPAC Name: 4-(4,5-dimethyl-1,3-oxazol-2-yl)benzoic acid
• InChI: InChI=1S/C12H11NO3/c1-7-8(2)16-11(13-7)9-3-5-10(6-4-9)12(14)15/h3-6H,1-2H3,(H,14,15)
• InChI Key: FKNSFXRDSCZSIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=N1)C2=CC=C(C=C2)C(=O)O)C

Description

4-(4,5-Dimethyloxazol-2-yl)benzoic acid is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(4,5-dimethyl-oxazol-2-yl)-benzoic acid methyl ester (0.5 g, 2.1 mmol) in THF (20 mL), an aq. solution of 5 N sodium hydroxide (10 mL) was added. The reaction mixture refluxed at 90° C. over night. THF was removed completely under reduced pressure and the residue was acidified with conc. HCl, then E extracted with ethyl acetate (50 mL×2). The combined organic layers were washed with water (25 mL×2) and with brine, then dried over anhydrous sodium sulphate and concentrated to get the title compound (0.3 g, 63.8%).